Cas no 58038-56-5 (2-Butenoyl chloride, 3-[1,1'-biphenyl]-4-yl-)

• Product Name: 2-Butenoyl chloride, 3-[1,1'-biphenyl]-4-yl-
• CAS No: 58038-56-5
• MF: C₁₆H₁₃ClO
• MW: 256.726823568344
• CID: 343350
• PubChem ID: 53781189
• Update Time: 2025-04-19

2-Butenoyl chloride, 3-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoyl chloride, 3-[1,1'-biphenyl]-4-yl-
• 3-(4-phenylphenyl)but-2-enoyl chloride
• SCHEMBL11241460
• 58038-56-5
• 3-([1,1'-Biphenyl]-4-yl)but-2-enoyl chloride
• DVJSLMBYZABGJA-UHFFFAOYSA-N
• DTXSID90706625
• 3-(4-Biphenylyl)-2-butenoic acid chloride

• Inchi： 1S/C16H13ClO/c1-12(11-16(17)18)13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： DVJSLMBYZABGJA-UHFFFAOYSA-N
• SMILES： ClC(C=C(C)C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.06559
• Monoisotopic Mass: 256.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07